2-(2-chloro-3-fluorophenyl)-2,2-difluoroacetic acid
Description
“(2-Chloro-3-fluorophenyl)boronic acid” is a specialty organic chemical . It has a molecular weight of 174.37 and its IUPAC name is 2-chloro-3-fluorophenylboronic acid . It is usually stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The molecular formula of “(2-Chloro-3-fluorophenyl)boronic acid” is C6H5BClFO2 . The InChI key is TYOGIUGNZOBBHE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“(2-Chloro-3-fluorophenyl)boronic acid” is a solid . The melting point ranges from 113°C to 117°C . It appears white in color .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloro-3-fluorophenyl)-2,2-difluoroacetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-chloro-3-fluorobenzene", "2,2-difluoroacetic acid", "Sodium hydride (NaH)", "Diethyl ether", "Dimethylformamide (DMF)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-chloro-3-fluorobenzene by reacting 2-fluoroaniline with thionyl chloride (SOCl2) in the presence of pyridine.", "Step 2: Synthesis of 2-(2-chloro-3-fluorophenyl)-2,2-difluoroacetic acid by reacting 2-chloro-3-fluorobenzene with 2,2-difluoroacetic acid in the presence of NaH and diethyl ether to form the corresponding carbanion intermediate. The intermediate is then treated with DMF to form the target compound.", "Step 3: Purification of the crude product by acidification with HCl, followed by extraction with ethyl acetate and washing with water. The organic layer is then dried over Na2SO4 and concentrated to obtain the pure product." ] } | |
CAS RN |
2229262-42-2 |
Product Name |
2-(2-chloro-3-fluorophenyl)-2,2-difluoroacetic acid |
Molecular Formula |
C8H4ClF3O2 |
Molecular Weight |
224.6 |
Purity |
95 |
Origin of Product |
United States |
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